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Compound of Interest

Compound Name:
2,3-Diethyl-5-methylpyrazine-

13C2

Cat. No.: B12375662 Get Quote

Essential Safety and Handling Guide for 2,3-
Diethyl-5-methylpyrazine-13C2
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling 2,3-Diethyl-5-
methylpyrazine-13C2. The following procedures are designed to ensure the safe handling and

disposal of this compound in a laboratory setting.

Chemical and Physical Properties

Property Value

Chemical Formula C₇¹³C₂H₁₄N₂

Molecular Weight 152.22 g/mol

Appearance Not specified, likely a liquid

Boiling Point Not specified

Flash Point 74 °C / 165.2 °F[1]

Density 0.949 g/mL at 25 °C

Hazard Identification and Personal Protective Equipment (PPE)
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2,3-Diethyl-5-methylpyrazine is classified as a combustible liquid and is harmful if swallowed, in

contact with skin, or if inhaled. Appropriate personal protective equipment is mandatory to

minimize exposure.

Hazard Required PPE

Inhalation

NIOSH-approved respirator with an appropriate

filter (e.g., type ABEK) should be used. All

handling of this compound must be conducted

within a certified chemical fume hood.[2]

Skin Contact

Chemical-resistant gloves (nitrile or chloroprene

are recommended) and a flame-resistant lab

coat or chemical-resistant coveralls should be

worn.[2][3]

Eye Contact
ANSI Z87.1-compliant safety goggles or a face

shield if there is a splash hazard.[2]

Ingestion
Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling.

Experimental Workflow and Handling Protocol
The following diagram outlines the standard operating procedure for the safe handling of 2,3-
Diethyl-5-methylpyrazine-13C2 from receipt to disposal.
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Workflow for Handling 2,3-Diethyl-5-methylpyrazine-13C2

Preparation

Handling

Cleanup and Disposal

Receive Chemical

Inspect Container for Damage

Review Safety Data Sheet

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh and Dispense

Perform Experiment

Segregate Waste

Label Hazardous Waste Container

Store Waste in Designated Area

Dispose via Licensed Contractor

Doff PPE

Wash Hands Thoroughly
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Detailed Experimental Protocol for Safe Handling

Preparation:

Before handling, thoroughly review the Safety Data Sheet (SDS) for 2,3-Diethyl-5-

methylpyrazine.

Ensure a certified chemical fume hood is available and functioning correctly.

Assemble all necessary PPE as outlined in the table above.

Inspect the chemical container for any signs of damage or leakage upon receipt.

Handling:

Don all required PPE before opening the container.

Conduct all manipulations, including weighing and dispensing, within the chemical fume

hood to minimize inhalation exposure.

Use appropriate tools and techniques to avoid spills and splashes.

Keep the container tightly closed when not in use.

Spill and Emergency Procedures:

In case of a small spill, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, earth) and place it in a sealed container for disposal.

For larger spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office.

In case of skin contact, immediately wash the affected area with soap and plenty of water

while removing contaminated clothing.[1]

In case of eye contact, rinse immediately with plenty of water for at least 15 minutes and

seek medical attention.[1]
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If inhaled, move to fresh air. If not breathing, give artificial respiration.[1]

Disposal Plan
Proper disposal of 2,3-Diethyl-5-methylpyrazine-13C2 and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Containerization

Waste Type Container and Labeling

Solid Waste

Place contaminated items (e.g., gloves,

weighing paper, pipette tips) in a dedicated,

leak-proof, and clearly labeled hazardous waste

container.[2]

Liquid Waste

Collect all liquid waste containing the compound

in a dedicated, sealed, and labeled hazardous

waste container. Use secondary containment for

liquid waste solutions.[2]

Empty Containers

Triple rinse empty containers with a suitable

solvent. Collect the rinsate as hazardous waste.

[2]

Disposal Methodology

The primary and recommended method for the disposal of 2,3-Diethyl-5-methylpyrazine-
13C2 and any contaminated materials is incineration by a licensed hazardous waste disposal

facility.[2] Do not dispose of this chemical via standard laboratory drains or in regular trash.[2]

Step-by-Step Disposal Procedure:

Segregation: Isolate all waste materials contaminated with 2,3-Diethyl-5-methylpyrazine-
13C2 from other waste streams.

Labeling: Clearly label the hazardous waste container with the full chemical name, the words

"Hazardous Waste," and the primary hazards ("Toxic," "Irritant," "Environmental Hazard").[2]
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Storage: Keep the hazardous waste container securely sealed at all times, except when

adding waste. Store the container in a designated, well-ventilated, and secure satellite

accumulation area within the laboratory.[2]

Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange

for the pickup and disposal of the hazardous waste. Do not allow hazardous waste to

accumulate in the laboratory for extended periods.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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